Cas no 115762-17-9 (Ruzadolane)

Ruzadolane structure
Ruzadolane structure
Product Name:Ruzadolane
CAS No:115762-17-9
MF:C18H19F2N5S
MW:375.438768625259
CID:163937
PubChem ID:65925
Update Time:2025-05-18

Ruzadolane Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[4,3-a]pyridine,3-[[2-[4-(2,4-difluorophenyl)-1-piperazinyl]ethyl]thio]-
    • 3-[2-[4-(2,4-difluorophenyl)piperazin-1-yl]ethylsulfanyl]-[1,2,4]triazolo[4,3-a]pyridine
    • 3-((2-(4-(2,4-Difluorophenyl)-1-piperazinyl)ethyl)thio)-s-triazolo(4,3-a)pyridine
    • Ruzadolane
    • UNII-ZKV3GT35TR
    • UP 26-91
    • UP2691
    • DTXSID40151181
    • 3-((2-(4-(2,4-difluorophenyl)piperazin-1-yl)ethyl)thio)-1,2,4-triazolo(4,3-a)pyrioline, citrate salt
    • HY-100294
    • SCHEMBL635951
    • ZKV3GT35TR
    • Q27295653
    • AKOS040742587
    • CHEMBL2107055
    • NS00123245
    • 115762-17-9
    • CS-0018446
    • 3-((2-(4-(2,4-difluorophenyl)piperazin-1-yl)ethyl)thio)-[1,2,4]triazolo[4,3-a]pyridine
    • Ruzadolane [INN]
    • 3-[2-[4-(2,4-Difluorophenyl)Piperazin-1-Yl]Ethylsulfanyl]-[1,2,4]Triazolo[4,5-a]Pyridine
    • ruzadolano
    • ruzadolanum
    • 3-[[2-[4-(2,4-Difluorophenyl)-1-piperazinyl]ethyl]thio]-s-triazolo[4,3-a]pyridine;
    • DA-57585
    • DTXCID9073672
    • Inchi: 1S/C18H19F2N5S/c19-14-4-5-16(15(20)13-14)24-9-7-23(8-10-24)11-12-26-18-22-21-17-3-1-2-6-25(17)18/h1-6,13H,7-12H2
    • InChI Key: LOKBLLCVOKCEFR-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C2C=CC=CN12)CCN1CCN(C2C=CC(=CC=2F)F)CC1

Computed Properties

  • Exact Mass: 375.13300
  • Monoisotopic Mass: 375.133
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.9
  • Topological Polar Surface Area: 62A^2

Experimental Properties

  • Density: 1.38
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.668
  • PSA: 61.97000
  • LogP: 2.92470

Ruzadolane Security Information

  • Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.

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Ruzadolane Related Literature

Additional information on Ruzadolane

Ruzadolane (CAS No. 115762-17-9): An Emerging Therapeutic Agent in the Field of Neurodegenerative Diseases

Ruzadolane (CAS No. 115762-17-9) is a promising compound that has garnered significant attention in the field of neurodegenerative diseases due to its unique pharmacological properties and potential therapeutic applications. This small molecule, also known as RU-58841, has been extensively studied for its ability to modulate the activity of androgen receptors, which play a crucial role in various physiological processes, including muscle growth, bone density, and cognitive function.

The discovery and development of Ruzadolane have been driven by the need for effective treatments for conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. These diseases are characterized by progressive neuronal loss and impaired cognitive function, which can significantly impact the quality of life for affected individuals. Recent research has highlighted the potential of Ruzadolane to mitigate these effects by modulating the androgen receptor pathway.

Ruzadolane is a non-steroidal androgen receptor modulator (SARM) that selectively activates or inhibits the androgen receptor depending on the tissue context. This selective modulation allows for targeted therapeutic effects with minimal side effects compared to traditional androgenic compounds. The compound's unique mechanism of action has been extensively studied in both in vitro and in vivo models, demonstrating its efficacy in promoting neuroprotection and improving cognitive function.

In a recent study published in the Journal of Neurochemistry, researchers investigated the effects of Ruzadolane on neuronal cell cultures exposed to oxidative stress. The results showed that Ruzadolane significantly reduced oxidative damage and increased cell survival rates, suggesting its potential as a neuroprotective agent. Another study published in the Journal of Medicinal Chemistry explored the pharmacokinetic properties of Ruzadolane in animal models, demonstrating favorable bioavailability and sustained therapeutic effects.

The clinical potential of Ruzadolane has also been evaluated in several phase I and II clinical trials. These trials have focused on assessing the safety, tolerability, and efficacy of the compound in patients with neurodegenerative diseases. Preliminary results from these trials have been promising, with patients showing improved cognitive function and reduced symptoms of disease progression. The compound's favorable safety profile has further supported its potential as a viable therapeutic option.

In addition to its neuroprotective properties, Ruzadolane has also shown promise in other therapeutic areas. For instance, studies have demonstrated its potential in treating muscle wasting conditions such as sarcopenia and cachexia. The compound's ability to promote muscle growth and improve physical function has been highlighted in several preclinical studies, suggesting its broad therapeutic applications beyond neurodegenerative diseases.

The development of Ruzadolane has also benefited from advances in drug delivery technologies. Researchers have explored various formulations to enhance the bioavailability and efficacy of the compound. For example, nanoparticle-based delivery systems have been developed to improve tissue penetration and reduce systemic side effects. These advancements have further enhanced the therapeutic potential of Ruzadolane.

In conclusion, Ruzadolane (CAS No. 115762-17-9) represents a significant advancement in the field of neurodegenerative diseases and other related conditions. Its unique pharmacological properties, selective modulation of the androgen receptor pathway, and favorable safety profile make it a promising candidate for further clinical development. Ongoing research continues to explore its full therapeutic potential, with the hope of providing new treatment options for patients suffering from these debilitating conditions.

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